Cas no 819851-04-2 (5-Hexen-3-yn-2-ol, 1,1,1-trichloro-6-phenyl-, (2R,5E)-)

• Product name: 5-Hexen-3-yn-2-ol, 1,1,1-trichloro-6-phenyl-, (2R,5E)-
• CAS No: 819851-04-2
• MF: C₁₂H₉OCl₃
• MW: 275.55826
• CID: 702242
• PubChem ID: 71420680

5-Hexen-3-yn-2-ol, 1,1,1-trichloro-6-phenyl-, (2R,5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-3-yn-2-ol, 1,1,1-trichloro-6-phenyl-, (2R,5E)-
• DTXSID70839864
• 819851-04-2
• (2R)-1,1,1-Trichloro-6-phenylhex-5-en-3-yn-2-ol

• Inchi： InChI=1S/C12H9Cl3O/c13-12(14,15)11(16)9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8,11,16H/t11-/m1/s1
• InChI Key： LWPDXFWNHFKCPU-LLVKDONJSA-N
• SMILES： C1=CC=C(C=C1)C=CC#CC(C(Cl)(Cl)Cl)O

Computed Properties

• Exact Mass: 273.971898g/mol
• Monoisotopic Mass: 273.971898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4